Cas no 91271-79-3 (1-{4-[(pyrrolidin-1-yl)methyl]phenyl}methanamine)

1-{4-[(pyrrolidin-1-yl)methyl]phenyl}methanamine Properties

Names and Identifiers

• (4-(Pyrrolidin-1-ylmethyl)phenyl)methanamine
• [4-(pyrrolidin-1-ylmethyl)phenyl]methanamine
• 4-(pyrrolidin-1-ylmethyl)benzylamine
• 4-Pyrrolidin-1-ylmethyl-benzylamine
• Benzenemethanamine,4-(1-pyrrolidinylmethyl)-
• 1-[4-(pyrrolidin-1-ylmethyl)phenyl]methanamine(SALTDATA: FREE)
• 4-(1-pyrrolidin-1-ylmethyl)-benzylamine
• 4-(1-pyrrolidinylmethyl)benzylamine
• N-((4-(pyrrolidin-1-ylmethyl)phenyl)methyl)amine
• 1-{4-[(pyrrolidin-1-yl)methyl]phenyl}methanamine
• BB 0257246
• 91271-79-3
• 4-(Pyrrolidin-1-ylmethyl)-benzylamine
• (R)-2-(3-(methoxycarbonyl)pyrrolidin-1-yl)acetic?acid
• SB39851
• XSJFYCYUKSAOIY-UHFFFAOYSA-N
• AKOS000264570
• 4-(pyrrolidin-1-ylmethyl)benzylamine, AldrichCPR
• BS-38567
• {4-[(pyrrolidin-1-yl)methyl]phenyl}methanamine
• CS-0234391
• 1-[4-(pyrrolidin-1-ylmethyl)phenyl]methanamine
• EN300-14141
• MFCD07329913
• DTXSID90407180
• SCHEMBL111330
• FT-0706200
• HMS1704G22
• +Expand

• MDL： MFCD07329913
• InChIKey： XSJFYCYUKSAOIY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18N2/c13-9-11-3-5-12(6-4-11)10-14-7-1-2-8-14/h3-6H,1-2,7-10,13H2
• SMILES： C1CCN(C1)CC2=CC=C(C=C2)CN

Computed Properties

• Exact Mass: 190.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.146998583g/mol
• Heavy Atom Count: 14
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• LogP: 2.37930
• PSA: 29.26000
• Refractive Index: 1.584
• Boiling Point: 120-125/0.5mm
• Melting Point: 16-18 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 120.8±16.9 °C
• Density: 1.1±0.1 g/cm3